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Compound of Interest

Compound Name: Aglain C

Cat. No.: B15594856 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

solubility issues with Aglain C.

Frequently Asked Questions (FAQs)
Q1: What is Aglain C and why is its solubility a concern for researchers?

A1: Aglain C is a complex natural product belonging to the rocaglamide family, known for its

potent anti-cancer and anti-inflammatory properties. Like many intricate natural products,

Aglain C is a hydrophobic molecule, which results in poor aqueous solubility. This presents a

significant challenge for in vitro and in vivo studies, as achieving and maintaining a sufficient

concentration in aqueous-based biological media without precipitation is crucial for obtaining

accurate, reproducible, and meaningful experimental results.

Q2: What are the primary recommended solvents for dissolving Aglain C?

A2: While specific quantitative solubility data for Aglain C is not widely published, information

from closely related rocaglamides serves as a reliable guide. Dimethyl sulfoxide (DMSO) is the

most effective and commonly used solvent for preparing high-concentration stock solutions of

Aglain C and other rocaglamides. For certain applications, other organic solvents may be

used, but typically result in lower achievable concentrations.

Q3: My Aglain C is not dissolving properly, even in DMSO. What could be the issue?
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A3: Several factors can impede the dissolution of Aglain C in DMSO. Consider the following:

Water Contamination: DMSO is highly hygroscopic, meaning it readily absorbs moisture from

the air. This water contamination can drastically reduce the solubility of
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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